5-Amino-1-benzyl-4-methyl-1,2-dihydropyridin-2-one
CAS No.:
Cat. No.: VC17630532
Molecular Formula: C13H14N2O
Molecular Weight: 214.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C13H14N2O |
|---|---|
| Molecular Weight | 214.26 g/mol |
| IUPAC Name | 5-amino-1-benzyl-4-methylpyridin-2-one |
| Standard InChI | InChI=1S/C13H14N2O/c1-10-7-13(16)15(9-12(10)14)8-11-5-3-2-4-6-11/h2-7,9H,8,14H2,1H3 |
| Standard InChI Key | XDMBCXXCFJZADX-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=O)N(C=C1N)CC2=CC=CC=C2 |
Introduction
Chemical Identity and Structural Characteristics
Molecular and Structural Properties
5-Amino-1-benzyl-4-methyl-1,2-dihydropyridin-2-one (IUPAC name: 5-amino-1-benzyl-4-methylpyridin-2-one) has the molecular formula C₁₃H₁₄N₂O and a molecular weight of 214.26 g/mol. Its canonical SMILES representation, CC1=CC(=O)N(C=C1N)CC2=CC=CC=C2, highlights the benzyl group (C₆H₅CH₂) attached to the nitrogen atom, a methyl group at position 4, and an amino group at position 5 (Figure 1). The dihydropyridinone ring adopts a partially saturated conformation, which enhances its reactivity and ability to participate in hydrogen bonding .
Table 1: Key Molecular Descriptors
| Property | Value |
|---|---|
| Molecular Formula | C₁₃H₁₄N₂O |
| Molecular Weight | 214.26 g/mol |
| IUPAC Name | 5-amino-1-benzyl-4-methylpyridin-2-one |
| Canonical SMILES | CC1=CC(=O)N(C=C1N)CC2=CC=CC=C2 |
| InChI Key | XDMBCXXCFJZADX-UHFFFAOYSA-N |
The benzyl substituent introduces steric bulk and aromaticity, potentially influencing binding interactions in biological systems. Comparative studies of analogous compounds, such as 5-amino-4-methyl-1-propyl-1,2-dihydropyridin-2-one, suggest that alkyl or aryl groups at the nitrogen atom modulate solubility and target affinity.
Synthesis and Reaction Pathways
Synthetic Strategies
The synthesis of 5-amino-1-benzyl-4-methyl-1,2-dihydropyridin-2-one typically involves cyclization reactions of precursors such as 1,3-dicarbonyl compounds or tetrahydropyridinylidene salts. A common approach employs the reaction of 4-aminotetrahydropyridinylidene salts with aldehydes under alkaline conditions . For example, treatment of such salts with benzaldehyde in aqueous potassium hydroxide yields β-aminoketone derivatives through a Mannich-like mechanism .
Representative Synthesis Protocol
-
Substrate Preparation: A suspension of 4-aminotetrahydropyridinylidene salt (e.g., 1a, 6.53 mmol) in water is treated with KOH (26.13 mmol).
-
Aldehyde Addition: Benzaldehyde (6.53 mmol) is introduced, and the mixture is stirred at room temperature for 4–5 days.
-
Isolation: The crystalline product is filtered, washed with water and acetone, and recrystallized from ethyl acetate/cyclohexane .
This method achieves moderate yields (50–68%), with purity dependent on recrystallization solvents . Alternative routes may involve microwave-assisted cyclization or catalytic asymmetric synthesis, though these remain unexplored for this specific compound.
Reaction Mechanisms
The alkaline medium facilitates deprotonation of the tetrahydropyridinylidene salt, generating a nucleophilic amine intermediate. Attack by the aldehyde carbonyl group initiates a cascade leading to ring expansion and subsequent aromatization. The benzyl group’s electron-donating effects stabilize transition states, favoring β-aminoketone formation over β-hydroxyketones .
Physicochemical Properties and Characterization
Solubility and Stability
The compound is sparingly soluble in polar solvents (e.g., water) but dissolves in DMSO or DMF. Stability studies suggest susceptibility to oxidation at the dihydropyridinone ring, necessitating storage under inert conditions.
| Target | Proposed Mechanism |
|---|---|
| Thioredoxin Reductase | Covalent modification of Cys residues |
| D-Ala:D-Ala Ligase | Competitive inhibition |
| Topoisomerase II | Intercalation or cleavage complex stabilization |
Future Research Directions
-
Synthetic Optimization: Development of enantioselective routes to access stereochemically pure variants.
-
Structure-Activity Relationships (SAR): Systematic modification of the benzyl and methyl groups to enhance potency and selectivity.
-
In Vivo Studies: Evaluation of pharmacokinetics and toxicity profiles in animal models.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume